Cas no 922711-92-0 (1H-Pyrazole, 1-[(4-chloro-2-nitrophenyl)methyl]-)

1H-Pyrazole, 1-[(4-chloro-2-nitrophenyl)methyl]- structure
922711-92-0 structure
Product Name:1H-Pyrazole, 1-[(4-chloro-2-nitrophenyl)methyl]-
CAS No:922711-92-0
MF:C10H8ClN3O2
MW:237.642420768738
CID:739710
PubChem ID:63811894
Update Time:2025-04-19

1H-Pyrazole, 1-[(4-chloro-2-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-[(4-chloro-2-nitrophenyl)methyl]-
    • 1-[(4-chloro-2-nitrophenyl)methyl]pyrazole
    • AKOS013124320
    • 1-[(4-Chloro-2-nitrophenyl)methyl]-1H-pyrazole
    • 1-(4-Chloro-2-nitrobenzyl)-1H-pyrazole
    • 922711-92-0
    • DTXSID70734663
    • Inchi: 1S/C10H8ClN3O2/c11-9-3-2-8(10(6-9)14(15)16)7-13-5-1-4-12-13/h1-6H,7H2
    • InChI Key: AMLXNQZVDPLXNF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])CN1C=CC=N1

Computed Properties

  • Exact Mass: 237.0305042g/mol
  • Monoisotopic Mass: 237.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų
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